Cas no 1207033-49-5 (2-{[5-(4-bromophenyl)-1-ethyl-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide)

• Product Name: 2-{[5-(4-bromophenyl)-1-ethyl-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide
• CAS No: 1207033-49-5
• MF: C₁₉H₁₈BrN₃OS
• MW: 416.334722042084
• CID: 5451845
• Update Time: 2025-08-04

2-{[5-(4-bromophenyl)-1-ethyl-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(4-bromophenyl)-1-ethylimidazol-2-yl]sulfanyl-N-phenylacetamide
• Acetamide, 2-[[5-(4-bromophenyl)-1-ethyl-1H-imidazol-2-yl]thio]-N-phenyl-
• 2-{[5-(4-bromophenyl)-1-ethyl-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide

• Inchi： 1S/C19H18BrN3OS/c1-2-23-17(14-8-10-15(20)11-9-14)12-21-19(23)25-13-18(24)22-16-6-4-3-5-7-16/h3-12H,2,13H2,1H3,(H,22,24)
• InChI Key： FRXHYUIUHNHOFI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1N(CC)C(C2=CC=C(Br)C=C2)=CN=1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 13.32±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[5-(4-bromophenyl)-1-ethyl-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide

Introduction to Compound CAS No. 1207033-49-5: 2-{[5-(4-Bromophenyl)-1-Ethyl-1H-Imidazol-2-Yl]Sulfanyl}-N-Phenylacetamide

The compound with CAS No. 1207033-49-5, known as 2-{[5-(4-bromophenyl)-1-ethyl-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of imidazole derivatives, which are widely studied for their unique chemical properties and biological activities.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery, particularly in the development of anticancer agents and antimicrobial compounds. The presence of a bromophenyl group in the structure of this compound suggests potential applications in targeted drug delivery systems, where such groups are often used to enhance selectivity and bioavailability.

The synthesis of this compound involves a multi-step process, including the preparation of the imidazole ring and subsequent functionalization with the bromophenyl and phenylacetamide groups. Researchers have employed advanced techniques such as click chemistry and transition metal catalysis to optimize the synthesis pathway, ensuring high yields and purity.

In terms of biological activity, this compound has shown promising results in preliminary assays. For instance, studies have demonstrated its ability to inhibit certain enzymes associated with cancer progression, making it a candidate for further investigation in oncology research. Additionally, its sulfanyl group may contribute to its antioxidant properties, which could be explored in the context of neurodegenerative diseases.

From a structural perspective, the compound's imidazole ring plays a crucial role in its stability and reactivity. The ethyl group attached to the imidazole enhances its lipophilicity, which is essential for crossing biological membranes and interacting with target proteins. Furthermore, the phenylacetamide moiety introduces additional functional diversity, potentially enabling interactions with various biological systems.

Recent advancements in computational chemistry have allowed researchers to model the behavior of this compound at the molecular level. These studies have provided insights into its binding affinity for specific protein targets and its potential for modulating cellular pathways. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutic agents.

In conclusion, CAS No. 1207033-49-5 represents a fascinating example of how modern chemical synthesis and biological research can converge to create compounds with diverse applications. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovation in pharmaceutical chemistry and related disciplines.